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Compound of Interest

Compound Name: Gly-Gly-AMC

Cat. No.: B163781

For researchers and scientists engaged in drug development and cellular analysis, the proper
handling of chemical reagents is paramount for both personal safety and experimental integrity.
This guide provides essential, immediate safety and logistical information for the fluorogenic
peptide substrate, Gly-Gly-AMC (CAS 208645-74-3), including detailed operational and
disposal plans. Our aim is to be your preferred source for laboratory safety and chemical
handling information, building trust by delivering value beyond the product itself.

Immediate Safety and Handling Precautions

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Gly-Gly-AMC is not
classified as a hazardous substance according to the Globally Harmonized System (GHS).
However, it is crucial to adhere to standard laboratory safety practices to minimize any potential
risks.

Personal Protective Equipment (PPE):

The following PPE is recommended when handling Gly-Gly-AMC in its solid form or in solution:
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PPE Category Item Specification
) Must be worn at all times in the
Eye Protection Safety Glasses
laboratory.
Hand Protection Nitrile Gloves Standard laboratory grade.
Body Protection Laboratory Coat To protect skin and clothing.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling Gly-Gly-AMC ensures a safe and efficient workflow.
1. Receiving and Inspection:

» Upon receipt, verify that the container is intact and properly labeled.

 Inspect for any signs of damage or leakage.

o Confirm that the product name and CAS number match your order.

2. Storage:

» Store the lyophilized powder at -20°C in a tightly sealed container.[1]

e The product is stable for at least four years when stored correctly.[1]

o Keep the container in a designated, clearly labeled area for chemical reagents.

3. Preparation of Stock Solutions:

» Handle the solid powder in a well-ventilated area. For weighing, a chemical fume hood is
recommended to avoid inhalation of fine particles.

e Consult the product datasheet for solubility information in various solvents such as DMSO,
DMF, and Ethanol.[1]

e When dissolving, add the solvent slowly to the solid to avoid splashing.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b163781?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. Use in Experiments:
Always wear the recommended PPE when handling solutions containing Gly-Gly-AMC.
Avoid direct contact with skin and eyes.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling the chemical.
. Spill Cleanup:
In case of a spill of the solid powder, avoid creating dust.
Gently cover the spill with absorbent material.
Carefully scoop the material into a designated waste container.
Clean the spill area with a damp cloth, and dispose of the cloth as chemical waste.
For liquid spills, absorb with an inert material and place it in a sealed container for disposal.

Disposal Plan

As Gly-Gly-AMC is not classified as hazardous, disposal procedures should follow institutional
and local regulations for non-hazardous chemical waste.

. Waste ldentification and Collection:

Collect all waste materials containing Gly-Gly-AMC, including unused solutions,
contaminated consumables (e.g., pipette tips, tubes), and spill cleanup materials, in a clearly
labeled, sealed waste container.

The label should include the full chemical name ("Gly-Gly-AMC") and indicate that it is non-
hazardous waste.

. Segregation:
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Do not mix Gly-Gly-AMC waste with hazardous waste streams unless required by your
institution's specific protocols.

w

. Institutional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department for their
specific procedures for the disposal of non-hazardous chemical waste.

Follow their guidance for waste pickup and final disposal.

Quantitative Data Summary

Parameter Value Source

CAS Number 208645-74-3 Cayman Chemical
Molecular Formula C14H15N304 Cayman Chemical
Formula Weight 289.3 g/mol Cayman Chemical
Appearance A crystalline solid Cayman Chemical
Storage Temperature -20°C [1]

Stability > 4 years [1]

Solubility (DMSO) 20 mg/mL [1]

Solubility (DMF) 1 mg/mL [1]

Solubility (Ethanol) 1 mg/mL [1]

Excitation Maximum 340-360 nm [1]

Emission Maximum 440-460 nm [1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Gly-Gly-AMC, from
receiving the product to its final disposal.
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Caption: Workflow for the safe handling of Gly-Gly-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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